2-Cyclopenten-1-amine hydrochloride

• IUPAC Name: cyclopent-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C5H9N.ClH/c6-5-3-1-2-4-5;/h1,3,5H,2,4,6H2;1H
• InChI Key: JDJUBQDUEVSVNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C=C1)N.Cl
• Molecular Formula: C5H10ClN
• Molecular Weight: 119.59 g/mol
• CAS RN: 91469-54-4

Description

2-Cyclopenten-1-amine hydrochloride is a chemical compound with the CAS Number: 91469-54-4. It has a molecular weight of 119.59 and its IUPAC name is cyclopent-2-en-1-amine hydrochloride. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for 2-Cyclopenten-1-amine hydrochloride is 1S/C5H9N.ClH/c6-5-3-1-2-4-5;/h1,3,5H,2,4,6H2;1H. The compound’s structure can be further analyzed using this information.

Physical And Chemical Properties Analysis

2-Cyclopenten-1-amine hydrochloride is a solid at room temperature. It has a molecular weight of 119.59. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Applications

• 2-Cyclopenten-1-amine hydrochloride is used in the synthesis of allylic amine building blocks through hydrozirconation of alkynes and transmetalation to dimethylzinc. This process also enables the formation of C-cyclopropylalkylamines with high yield and diastereoselectivities (Wipf, Kendall, & Stephenson, 2003).
• A computational study demonstrated the role of 2-Cyclopenten-1-amine in the phosphine-catalyzed cycloaddition of allenoates and enones, leading to cyclopentenes (Huang, Lankau, & Yu, 2014).

Applications in Synthesis of Complex Molecules

• In synthesizing complex molecules, 2-Cyclopenten-1-amine hydrochloride is utilized in catalytic asymmetric cycloadditions. This approach is important for producing chiral heterocyclic molecules (Li et al., 2017).
• The compound is also employed in the Nazarov reactions of vinyl cyclopropylamines to approach the synthesis of polycyclic amines (Bonderoff, Grant, West, & Tremblay, 2013).

Catalysis and Reaction Mechanisms

• 2-Cyclopenten-1-amine hydrochloride has a significant role in catalysis, such as in the reductive amination of cyclopentanone, an important process in the production of pesticides, cosmetics, and medicines (Guo et al., 2019).
• It is used in carbene-catalyzed α-carbon amination of chloroaldehydes, enabling the synthesis of dihydroquinoxaline derivatives (Huang et al., 2019).

Pharmaceutical and Medical Research

• 2-Cyclopenten-1-amine hydrochloride is researched for potential anti-influenza virus activities. Certain tricyclic compounds with this unique amine moiety have shown promising results (Oka et al., 2001).

Material Science and Engineering

• In material science, it's used in the synthesis of amidic alginate derivatives for microencapsulation, demonstrating its versatility in various applications (Yang, Ren, & Xie, 2011).